Cas no 1013108-54-7 (4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine)

4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine structure
1013108-54-7 structure
Product Name:4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine
CAS No:1013108-54-7
MF:C12H21N5
MW:235.328641653061
CID:2124265
Update Time:2023-08-04

4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 4-isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine
    • DGYSEUOLTWJCNB-UHFFFAOYSA-N
    • 4-isopropyl-6-(4-methylpiperazin-1-yl)pyrimidin-2-amine
    • 4-Isopropyl-6-(4-methyl-piperazin-1-yl)-pyrimidin-2-ylamine
    • Inchi: 1S/C12H21N5/c1-9(2)10-8-11(15-12(13)14-10)17-6-4-16(3)5-7-17/h8-9H,4-7H2,1-3H3,(H2,13,14,15)
    • InChI Key: DGYSEUOLTWJCNB-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(C(C)C)N=C(N)N=2)CCN(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Topological Polar Surface Area: 58.3
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